Sutezolid
Sutezolid
Sutezolid, also known as PF-2341272, is an oxazolidinone antibiotic that may be useful in the treatment of extensively drug-resistant tuberculosis (XDR TB). Sutezolid may significantly shorten the duration of therapy for drug-susceptible as well as multidrug-resistant tuberculosis.
Brand Name:
Vulcanchem
CAS No.:
168828-58-8
VCID:
VC0544260
InChI:
InChI=1S/C16H20FN3O3S/c1-11(21)18-9-13-10-20(16(22)23-13)12-2-3-15(14(17)8-12)19-4-6-24-7-5-19/h2-3,8,13H,4-7,9-10H2,1H3,(H,18,21)/t13-/m0/s1
SMILES:
CC(=O)NCC1CN(C(=O)O1)C2=CC(=C(C=C2)N3CCSCC3)F
Molecular Formula:
C16H20FN3O3S
Molecular Weight:
353.4 g/mol
Sutezolid
CAS No.: 168828-58-8
Inhibitors
VCID: VC0544260
Molecular Formula: C16H20FN3O3S
Molecular Weight: 353.4 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 168828-58-8 |
---|---|
Product Name | Sutezolid |
Molecular Formula | C16H20FN3O3S |
Molecular Weight | 353.4 g/mol |
IUPAC Name | N-[[(5S)-3-(3-fluoro-4-thiomorpholin-4-ylphenyl)-2-oxo-1,3-oxazolidin-5-yl]methyl]acetamide |
Standard InChI | InChI=1S/C16H20FN3O3S/c1-11(21)18-9-13-10-20(16(22)23-13)12-2-3-15(14(17)8-12)19-4-6-24-7-5-19/h2-3,8,13H,4-7,9-10H2,1H3,(H,18,21)/t13-/m0/s1 |
Standard InChIKey | FNDDDNOJWPQCBZ-ZDUSSCGKSA-N |
Isomeric SMILES | CC(=O)NC[C@H]1CN(C(=O)O1)C2=CC(=C(C=C2)N3CCSCC3)F |
SMILES | CC(=O)NCC1CN(C(=O)O1)C2=CC(=C(C=C2)N3CCSCC3)F |
Canonical SMILES | CC(=O)NCC1CN(C(=O)O1)C2=CC(=C(C=C2)N3CCSCC3)F |
Appearance | A crystalline solid |
Description | Sutezolid, also known as PF-2341272, is an oxazolidinone antibiotic that may be useful in the treatment of extensively drug-resistant tuberculosis (XDR TB). Sutezolid may significantly shorten the duration of therapy for drug-susceptible as well as multidrug-resistant tuberculosis. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO, not in water |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | PF-02341272; PF02341272; PF 02341272; PNU-100480; PNU 100480; PNU100480; U-100480; U 100480; U100480; Sutezolid. |
Reference | 1. Alffenaar, J.W., van der Laan, T., Simons, S., et al. Susceptibility of clinical Mycobacterium tuberculosis isolates to a potentially less toxic derivate of linezolid, PNU-100480. Antimicrob. Agents Chemother. 55(3), 1287-1289 (2011). 2. Zhang, M., Sala, C., Dhar, N., et al. In vitro and in vivo activities of three oxazolidinones against nonreplicating Mycobacterium tuberculosis. Antimicrob. Agents Chemother. 58(6), 3217-3223 (2014). 3. Loreto, E.S., Tondolo, J.S.M., Oliveira, D.C., et al. In vitro activities of miltefosine and antibacterial agents from the macrolide, oxazolidinone, and pleuromutilin classes against Pythium insidiosum and Pythium aphanidermatum. Antimicrob. Agents Chemother. 62(3), e01678-01617 (2018). |
PubChem Compound | 465951 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume